Cas no 16900-08-6 (Dodecane, 1-(butylthio)-)

• Product Name: Dodecane, 1-(butylthio)-
• CAS No: 16900-08-6
• MF: C₁₆H₃₄S
• MW: 258.506164073944
• CID: 2781585
• PubChem ID: 5101404
• Update Time: 2025-04-21

Dodecane, 1-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• DTXSID80408323
• AKOS024338928
• Dodecylbutylsulfid
• Dodecane, 1-(butylthio)-
• 16900-08-6
• DTXCID90359175
• BUTYL DODECYL SULFIDE
• SCHEMBL200096

• Inchi： 1S/C16H34S/c1-3-5-7-8-9-10-11-12-13-14-16-17-15-6-4-2/h3-16H2,1-2H3
• InChI Key： BGSBXDJLUNXANY-UHFFFAOYSA-N
• SMILES： S(CCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 258.23812226Da
• Monoisotopic Mass: 258.23812226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 25.3Ų